2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine

• IUPAC Name: 2-[1-(2-methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine
• InChI: InChI=1S/C14H18N4O2S/c1-17-14(7-9-16-17)21(19,20)18-10-11(6-8-15)12-4-2-3-5-13(12)18/h2-5,7,9,11H,6,8,10,15H2,1H3
• InChI Key: QRYMHGNSRUVCSO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)S(=O)(=O)N2CC(C3=CC=CC=C32)CCN
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine involves its ability to bind to and inhibit the activity of certain enzymes and receptors in the body. It has been shown to inhibit the reuptake of serotonin, which increases the concentration of serotonin in the synaptic cleft and enhances its neurotransmitter activity. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine vary depending on its mode of action and the specific biological system being studied. In neuroscience, it has been shown to enhance the activity of serotonin, which can lead to improved mood and reduced anxiety. In cancer research, it has been shown to inhibit the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine in lab experiments include its ability to selectively target specific enzymes and receptors, its potential applications in various fields, and its relatively low toxicity. The limitations include the need for further research to fully understand its mechanism of action, potential side effects, and optimal dosing.

Future Directions

For research on 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine include investigating its potential applications in the treatment of depression, anxiety, and other neurological disorders. It could also be studied further for its potential use in cancer therapy and drug discovery. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine involves the reaction of 2-methylpyrazole-3-carboxylic acid with 2,3-dihydro-1H-indole-2-sulfonyl chloride in the presence of a base such as triethylamine. The resulting compound is then reduced with sodium borohydride to yield 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine.

Scientific Research Applications

2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine has been studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, it has been shown to have an inhibitory effect on the reuptake of serotonin, which could potentially be used in the treatment of depression and anxiety disorders. In cancer research, it has been studied for its ability to inhibit the growth of cancer cells. It has also been investigated as a potential drug target for the treatment of Alzheimer's disease.